Cas no 77703-56-1 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-butyl-)

• Product Name: Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-butyl-
• CAS No: 77703-56-1
• MF: C₂₃H₃₂N₄O₂
• MW: 396.525785446167
• CID: 550592
• PubChem ID: 3576105
• Update Time: 2025-04-19

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Dibutyl-4,4'-methylenedi(phenylurea)
• Urea, N,N-(methylenedi-4,1-phenylene)bisN-butyl-
• AKOS024431038
• 1-butyl-3-[4-[[4-(butylcarbamoylamino)phenyl]methyl]phenyl]urea
• 4,4'-METHYLENEBIS(1-BUTYL-3-PHENYLUREA)
• SCHEMBL10599703
• 77703-56-1
• 1,1'-(Methylenebis(4,1-phenylene))bis(3-butylurea)
• DTXSID501329822
• NS00019751
• Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-butyl-

• Inchi： 1S/C23H32N4O2/c1-3-5-15-24-22(28)26-20-11-7-18(8-12-20)17-19-9-13-21(14-10-19)27-23(29)25-16-6-4-2/h7-14H,3-6,15-17H2,1-2H3,(H2,24,26,28)(H2,25,27,29)
• InChI Key： YJKHKWZTQFMCKD-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NCCCC)=O)NCCCC

Computed Properties

• Exact Mass: 396.25276
• Monoisotopic Mass: 396.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26